Cas no 2241142-54-9 (Cyclobutanemethanol, 3-fluoro-3-methyl-)

Cyclobutanemethanol, 3-fluoro-3-methyl-, is a fluorinated cyclobutane derivative with potential applications in pharmaceutical and agrochemical synthesis. The presence of both a hydroxymethyl group and a fluorine-substituted quaternary carbon center offers unique reactivity, enabling its use as a versatile intermediate in selective functionalization reactions. The fluorine atom enhances metabolic stability and lipophilicity, making it valuable for drug design. Its rigid cyclobutane scaffold contributes to conformational constraint, which can be leveraged to modulate biological activity. This compound is particularly useful in the development of fluorinated analogs for structure-activity relationship (SAR) studies. High purity and well-defined stereochemistry ensure reproducibility in research and industrial applications.
Cyclobutanemethanol, 3-fluoro-3-methyl- structure
2241142-54-9 structure
Product Name:Cyclobutanemethanol, 3-fluoro-3-methyl-
CAS No:2241142-54-9
MF:C6H11FO
MW:118.149345636368
CID:5223321
PubChem ID:91277874
Update Time:2025-10-22

Cyclobutanemethanol, 3-fluoro-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • Cyclobutanemethanol, 3-fluoro-3-methyl-
    • (3-fluoro-3-methylcyclobutyl)methanol
    • Inchi: 1S/C6H11FO/c1-6(7)2-5(3-6)4-8/h5,8H,2-4H2,1H3
    • InChI Key: MNPBGQTWHFXYFJ-UHFFFAOYSA-N
    • SMILES: C1(CO)CC(F)(C)C1

Computed Properties

  • Exact Mass: 118.079393132g/mol
  • Monoisotopic Mass: 118.079393132g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 86.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 20.2Ų

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Cyclobutanemethanol, 3-fluoro-3-methyl- Related Literature

Additional information on Cyclobutanemethanol, 3-fluoro-3-methyl-

Exploring the Properties and Applications of Cyclobutanemethanol, 3-fluoro-3-methyl- (CAS No. 2241142-54-9)

In the realm of specialty chemicals, Cyclobutanemethanol, 3-fluoro-3-methyl- (CAS No. 2241142-54-9) has garnered significant attention due to its unique molecular structure and versatile applications. This compound, characterized by a cyclobutane ring substituted with a fluoromethyl group, is a valuable intermediate in pharmaceutical and agrochemical synthesis. Researchers and industry professionals are increasingly exploring its potential in drug discovery, material science, and fine chemical manufacturing.

The growing interest in fluorinated compounds like 3-fluoro-3-methyl-cyclobutanemethanol stems from their ability to enhance metabolic stability and bioavailability in active pharmaceutical ingredients (APIs). With the rise of precision medicine and targeted drug delivery, this compound's role in modifying pharmacokinetic properties has become a hot topic. Recent studies highlight its utility in designing proteolysis-targeting chimeras (PROTACs) and other next-generation therapeutics.

From a synthetic chemistry perspective, the CAS 2241142-54-9 compound offers intriguing challenges and opportunities. Its strained cyclobutane ring system, combined with the fluoro substituent, creates unique reactivity patterns that are being investigated for stereoselective synthesis applications. Many research teams are publishing methodologies for its efficient production, addressing common queries about optimized synthetic routes for fluorinated cyclobutanes and large-scale preparation techniques.

In material science applications, Cyclobutanemethanol, 3-fluoro-3-methyl- has shown promise as a building block for advanced polymers. Its incorporation into polymer backbones can impart desirable characteristics such as improved thermal stability and chemical resistance. This aligns with current industry demands for high-performance materials in electronics, coatings, and specialty plastics. Discussions about sustainable fluorochemicals and green chemistry approaches frequently reference such compounds.

The analytical characterization of 2241142-54-9 presents interesting aspects for chemists. Advanced techniques like NMR spectroscopy and mass spectrometry are crucial for verifying its purity and structure, particularly given the challenges in distinguishing stereoisomers of fluorinated cyclobutane derivatives. Many laboratories are developing improved analytical methods for cyclic fluorocompounds to meet quality control requirements in regulated industries.

As regulatory landscapes evolve, the environmental profile of 3-fluoro-3-methyl-cyclobutanemethanol has become a focus area. Researchers are investigating its biodegradation pathways and ecotoxicological effects, responding to increased scrutiny of fluorinated substances. This aligns with broader trends in responsible chemical innovation and sustainable molecular design that dominate current scientific discourse.

The commercial availability of CAS 2241142-54-9 has expanded in recent years, with suppliers offering various grades from research quantities to kilogram-scale batches. Procurement specialists often search for information about reliable sources of fluorinated building blocks and custom synthesis options, reflecting the compound's growing importance in multiple sectors. Quality parameters such as isomeric purity and residual solvent levels are frequently discussed in technical specifications.

Looking ahead, the scientific community anticipates new discoveries involving Cyclobutanemethanol, 3-fluoro-3-methyl- as research into fluorine chemistry continues to advance. Its potential applications in medicinal chemistry, catalysis, and functional materials make it a compound worth watching in coming years. Ongoing studies are expected to reveal additional facets of its reactivity and utility across different scientific disciplines.

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